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Compound of Interest

(1-Methylpyrrolidin-3-
Compound Name:
yl)methanamine

Cat. No. B088376

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and hazard
information for (1-Methylpyrrolidin-3-yl)methanamine. The information is compiled and
presented to meet the needs of researchers, scientists, and professionals in drug development,
with a focus on clear data presentation, detailed experimental protocols, and visual
representations of key procedures.

Chemical and Physical Properties

(1-Methylpyrrolidin-3-yl)methanamine is a chemical compound with the molecular formula
C6H14N2.[1] The following table summarizes its key chemical and physical properties. It is
important to note that some of these values are predicted and should be used with caution.
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Property Value Source
Molecular Weight 114.19 g/mol PubChem[1]
CAS Number 13005-11-3 PubChem[1]
Boiling Point 134.7°C (Predicted) ChemicalBook
Density 0.917 g/cm?3 (Predicted) ChemicalBook
Flash Point 36.3°C LookChem|[2]
Molecular Formula CeH1aN2 PubChem[1]

Hazard Identification and Classification

(1-Methylpyrrolidin-3-yl)methanamine is classified as a hazardous chemical. The following

table outlines its classification according to the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement Pictogram
H226: Flammable
Flammable liquids Category 3 o &
liquid and vapor
H314: Causes severe
Skin
S Category 1B skin burns and eye corrosive
corrosion/irritation
damage
Source: ECHA C&L Inventory[1]
Signal Word: Danger[1]
Hazard Statements:
e H226: Flammable liquid and vapor.[1]
e H314: Causes severe skin burns and eye damage.[1]
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Precautionary Statements: A comprehensive list of precautionary statements (P-statements) is
provided by the ECHA C&L Inventory and includes measures for prevention, response,
storage, and disposal.[1]

Toxicological Information

Specific quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%) for (1-Methylpyrrolidin-3-yl)methanamine are not readily available in the
public domain. Safety data sheets for this compound and structurally similar chemicals often
state "No data available" for acute toxicity endpoints.[3] Therefore, this chemical should be
handled with the utmost care, assuming it to be toxic.

The GHS classification of Skin Corrosion/Irritation Category 1B indicates that the substance
causes irreversible damage to the skin. This classification is based on standardized tests, the
methodologies of which are detailed in Section 4.

Experimental Protocols

The following are detailed methodologies for key experiments that would be conducted to
determine the toxicological and hazard profile of a chemical such as (1-Methylpyrrolidin-3-
yl)methanamine, based on OECD guidelines.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test is designed to assess the potential of a substance to cause irritation or corrosion
when applied to the skin.

Principle: A single dose of the test substance is applied to the skin of an animal, typically an
albino rabbit. The site is observed for signs of erythema (redness) and edema (swelling) at
specified intervals.

Methodology:
» Animal Selection: Healthy, young adult albino rabbits are used.

o Preparation of the Animal: Approximately 24 hours before the test, the fur on the dorsal area
of the trunk is clipped.
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o Application of the Test Substance: An amount of 0.5 mL (for a liquid) of the test substance is
applied to a small area (approximately 6 cm?2) of the clipped skin and covered with a gauze
patch and semi-occlusive dressing.

o Exposure Duration: The exposure period is typically 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is observed for
erythema and edema. Observations are recorded at 1, 24, 48, and 72 hours after patch
removal.

e Scoring: The severity of the skin reactions is scored based on a standardized grading scale.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause irritation or corrosion to the eyes.

Principle: A single dose of the test substance is applied to one eye of an animal, with the
untreated eye serving as a control. The eyes are examined for lesions of the cornea, iris, and
conjunctiva.

Methodology:

Animal Selection: Healthy, adult albino rabbits with no pre-existing eye defects are used.

e Application: A 0.1 mL volume of the liquid test substance is instilled into the conjunctival sac
of one eye.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree
of corneal opacity, iritis, and conjunctival redness and chemosis are scored.

o Reversibility: The reversibility of any observed effects is also assessed over a period of up to
21 days.

Handling and Storage

Handling:
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o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

» Work in a well-ventilated area, preferably under a chemical fume hood.

e Avoid contact with skin, eyes, and clothing.

o Keep away from heat, sparks, and open flames.

o Take precautionary measures against static discharge.

Storage:

« Store in a tightly closed container in a cool, dry, and well-ventilated place.
o Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures

The following diagram outlines the recommended first aid procedures in case of exposure to
(1-Methylpyrrolidin-3-yl)methanamine.
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Immediate Action

Exposure Type Do NOT induce vomiting.
Rinse mouth.
Seek immediate medical attention.

Ingestion

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. edical Attention
Continue rinsing for at least 15 minutes.

Eye Contact

Seek immediate medical attention.

Skin Contact Immediately remove all contaminated clothing.
Rinse skin with plenty of water for at least 15 minutes.

Inhalation Move to fresh air.

Provide artificial respiration if not breathing.
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Spill Occurs

Evacuate unnecessary personnel

Ensure adequate ventilation

Eliminate all ignition sources

Wear appropriate PPE

Contain the spill with inert absorbent material
(e.g., sand, earth)

Collect the absorbed material into a suitable container
for disposal

Clean the spill area thoroughly

Dispose of waste in accordance with
local, state, and federal regulations

Spill Cleaned
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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